Cas no 66762-68-3 (ethyl 4-methoxy-3-oxo-butanoate)

ethyl 4-methoxy-3-oxo-butanoate Properties

Names and Identifiers

• Ethyl 4-methoxy-3-oxobutanoate
• Butanoic acid, 4-methoxy-3-oxo-, ethyl ester
• Ethyl 4-methoxy-3-oxo-butanoate
• ETHYL 4-METHOXYACETOACETATE
• 4-methoxy-acetoacetic acid ethyl ester
• ethyl 4-Methyloxy-3-oxo-butanoate
• methyl 4-methoxyacetoacetate
• OR4302
• 4-Methoxy-3-oxo-butanoic acid ethyl ester
• ethyl 4-methoxy-acetoacetate
• CMKOJBYFNYDATH-UHFFFAOYSA-N
• 0252AC
• CE0075
• NE44631
• gamma-methoxyacetoacetic acid ethyl ester
• ST24047043
• ethyl 4-methoxy-3-oxo-butanoate
• DTXSID80505528
• FT-0651422
• 66762-68-3
• ETHYL4-METHOXY-3-OXO-BUTANOATE
• MFCD07783018
• AKOS010952106
• SCHEMBL126088
• EN300-81790
• Z839817118
• CS-W022693
• SY114322
• AS-40133
• DB-343002
• ETHYL4-METHOXY-3-OXOBUTANOATE
• +Expand

• MDL： MFCD07783018
• InChIKey： CMKOJBYFNYDATH-UHFFFAOYSA-N
• Inchi： 1S/C7H12O4/c1-3-11-7(9)4-6(8)5-10-2/h3-5H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C(C([H])([H])OC([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 160.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 160.07355886g/mol
• Heavy Atom Count: 11
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 0.15510
• PSA: 52.60000
• Boiling Point: 225.0±15.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 91.3±20.4 °C
• Density: 1.1±0.1 g/cm3

ethyl 4-methoxy-3-oxo-butanoate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

ethyl 4-methoxy-3-oxo-butanoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%